molecular formula C11H10FN3O3 B6247915 6'-fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide CAS No. 2408957-80-0

6'-fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide

Cat. No. B6247915
CAS RN: 2408957-80-0
M. Wt: 251.2
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Description

6'-fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide is a useful research compound. Its molecular formula is C11H10FN3O3 and its molecular weight is 251.2. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for compound '6'-fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide' involves the formation of the spirocyclic azetidine and benzoxazine rings, followed by the introduction of the fluorine atom and the carboxamide group.", "Starting Materials": [ "2-aminophenol", "2-chloroacetyl chloride", "2-fluorobenzaldehyde", "ethyl acetoacetate", "sodium hydride", "ethyl chloroformate", "triethylamine", "acetic anhydride", "sodium azide", "copper sulfate", "sodium ascorbate", "N,N-dimethylformamide", "acetonitrile", "water" ], "Reaction": [ "Step 1: Synthesis of 3-(2-fluorobenzylideneamino)-2-phenol", "2-aminophenol is reacted with 2-fluorobenzaldehyde in the presence of triethylamine and acetic anhydride to form 3-(2-fluorobenzylideneamino)-2-phenol.", "Step 2: Synthesis of 3-(2-fluorobenzylideneamino)-2-phenylacrylic acid ethyl ester", "3-(2-fluorobenzylideneamino)-2-phenol is reacted with ethyl acetoacetate in the presence of sodium ethoxide to form 3-(2-fluorobenzylideneamino)-2-phenylacrylic acid ethyl ester.", "Step 3: Synthesis of 3-(2-fluorobenzylideneamino)-2-phenylacrylamide", "3-(2-fluorobenzylideneamino)-2-phenylacrylic acid ethyl ester is reacted with ethyl chloroformate and triethylamine in the presence of N,N-dimethylformamide to form 3-(2-fluorobenzylideneamino)-2-phenylacrylamide.", "Step 4: Synthesis of 6-fluoro-2-oxo-1,2-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxylic acid ethyl ester", "3-(2-fluorobenzylideneamino)-2-phenylacrylamide is reacted with sodium azide in the presence of copper sulfate and sodium ascorbate to form 6-fluoro-2-oxo-1,2-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxylic acid ethyl ester.", "Step 5: Synthesis of 6-fluoro-2-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide", "6-fluoro-2-oxo-1,2-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxylic acid ethyl ester is hydrolyzed with sodium hydroxide to form 6-fluoro-2-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxylic acid.", "6-fluoro-2-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxylic acid is then reacted with ethyl chloroformate and triethylamine in the presence of N,N-dimethylformamide to form 6-fluoro-2-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide." ] }

CAS RN

2408957-80-0

Product Name

6'-fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide

Molecular Formula

C11H10FN3O3

Molecular Weight

251.2

Purity

95

Origin of Product

United States

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